Cas no 7357-01-9 (2-[bis(2-hydroxyethyl)amino]-1,2-diphenylethanone)

• Product name: 2-[bis(2-hydroxyethyl)amino]-1,2-diphenylethanone
• CAS No: 7357-01-9
• MF: C₁₈H₂₁NO₃
• MW: 299.36424
• CID: 978204
• PubChem ID: 54601246

2-[bis(2-hydroxyethyl)amino]-1,2-diphenylethanone Chemical and Physical Properties

Names and Identifiers

• 2-[bis(2-hydroxyethyl)amino]-1,2-diphenylethanone
• NSC33557
• 2-[Bis(2-hydroxyethyl)amino]-1,2-diphenylethan-1-one--hydrogen chloride (1/1)
• NSC-33557
• DTXSID80713106
• 7357-01-9

• Inchi： InChI=1S/C18H21NO3.ClH/c20-13-11-19(12-14-21)17(15-7-3-1-4-8-15)18(22)16-9-5-2-6-10-16;/h1-10,17,20-21H,11-14H2;1H
• InChI Key： GYCOZUJOAXHZJU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)N(CCO)CCO.Cl

Computed Properties

• Exact Mass: 299.15223
• Monoisotopic Mass: 335.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Density: 1.194
• Boiling Point: 494.7°C at 760 mmHg
• Flash Point: 253°C
• Refractive Index: 1.602
• PSA: 60.77
• LogP: 2.69920